![molecular formula C21H24N2O3 B5985080 1-(methoxyacetyl)-N-(3'-methyl-3-biphenylyl)prolinamide](/img/structure/B5985080.png)
1-(methoxyacetyl)-N-(3'-methyl-3-biphenylyl)prolinamide
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Overview
Description
1-(Methoxyacetyl)-N-(3'-methyl-3-biphenylyl)prolinamide, also known as MMPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. MMPP belongs to a class of compounds known as proline derivatives, which have been shown to exhibit a range of biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of 1-(methoxyacetyl)-N-(3'-methyl-3-biphenylyl)prolinamide is not fully understood, but it is believed to act through a range of different pathways. One possible mechanism is through the modulation of GABAergic neurotransmission, which has been shown to play a key role in the anticonvulsant effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including anticonvulsant, analgesic, and anti-inflammatory effects. In addition, this compound has been shown to have antioxidant and neuroprotective properties, which may make it useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the key advantages of 1-(methoxyacetyl)-N-(3'-methyl-3-biphenylyl)prolinamide is its versatility, as it has been shown to exhibit a range of different pharmacological activities. In addition, this compound is relatively easy to synthesize and purify, which makes it a useful compound for laboratory experiments.
However, there are also some limitations to the use of this compound in laboratory experiments. For example, the exact mechanism of action is not fully understood, which may limit its potential applications. In addition, the compound may exhibit different effects in different animal models, which may make it difficult to extrapolate results to humans.
Future Directions
There are several potential future directions for research on 1-(methoxyacetyl)-N-(3'-methyl-3-biphenylyl)prolinamide. One area of interest is in the development of new drugs based on this compound, which may have improved pharmacological properties. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of neurological disorders. Finally, more research is needed to determine the safety and efficacy of this compound in humans, which may pave the way for its use in clinical trials.
Synthesis Methods
The synthesis of 1-(methoxyacetyl)-N-(3'-methyl-3-biphenylyl)prolinamide typically involves the reaction of 3-methylbiphenyl-3-carboxylic acid with N-methoxyacetylproline in the presence of a coupling agent such as dicyclohexylcarbodiimide. The resulting product is then purified through recrystallization or chromatography to obtain the final compound in high purity.
Scientific Research Applications
1-(methoxyacetyl)-N-(3'-methyl-3-biphenylyl)prolinamide has been studied extensively for its potential applications in scientific research. One of the key areas of interest is in the field of drug discovery, where this compound has been shown to exhibit a range of pharmacological activities. For example, this compound has been shown to have anticonvulsant, analgesic, and anti-inflammatory effects in animal models.
Properties
IUPAC Name |
1-(2-methoxyacetyl)-N-[3-(3-methylphenyl)phenyl]pyrrolidine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O3/c1-15-6-3-7-16(12-15)17-8-4-9-18(13-17)22-21(25)19-10-5-11-23(19)20(24)14-26-2/h3-4,6-9,12-13,19H,5,10-11,14H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLVQOAFUQUKCSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=CC(=CC=C2)NC(=O)C3CCCN3C(=O)COC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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